Cas no 1393558-55-8 (5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole)
5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- AB84856
- EN300-4377732
- 1393558-55-8
- 5-(CHLOROMETHYL)-1-CYCLOPROPYL-1H-PYRAZOLE
- AT28548
- 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole
-
- Inchi: 1S/C7H9ClN2/c8-5-7-3-4-9-10(7)6-1-2-6/h3-4,6H,1-2,5H2
- InChI Key: CRNOHOCOSSJLLB-UHFFFAOYSA-N
- SMILES: ClCC1=CC=NN1C1CC1
Computed Properties
- Exact Mass: 156.0454260g/mol
- Monoisotopic Mass: 156.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 17.8Ų
5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4377732-0.05g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 0.05g |
$1032.0 | 2025-03-15 | |
| Enamine | EN300-4377732-0.1g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 0.1g |
$1081.0 | 2025-03-15 | |
| Enamine | EN300-4377732-0.25g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 0.25g |
$1131.0 | 2025-03-15 | |
| Enamine | EN300-4377732-0.5g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 0.5g |
$1180.0 | 2025-03-15 | |
| Enamine | EN300-4377732-1.0g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 1.0g |
$1229.0 | 2025-03-15 | |
| Enamine | EN300-4377732-2.5g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 2.5g |
$2408.0 | 2025-03-15 | |
| Enamine | EN300-4377732-5.0g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 5.0g |
$3562.0 | 2025-03-15 | |
| Enamine | EN300-4377732-10.0g |
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole |
1393558-55-8 | 95.0% | 10.0g |
$5283.0 | 2025-03-15 |
5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole
Introduction to 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole (CAS No. 1393558-55-8)
5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole, identified by its CAS number 1393558-55-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrazole core substituted with a chloromethyl group and a cyclopropyl side chain, making it a versatile scaffold for the development of novel bioactive molecules. The unique structural attributes of this compound have garnered attention in recent years due to its potential applications in drug discovery and molecular pharmacology.
The pyrazole moiety is a well-known pharmacophore, widely recognized for its role in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of the chloromethyl group introduces reactivity that allows for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the cyclopropyl ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. These structural features collectively contribute to the compound's promising profile as a lead candidate for medicinal chemistry investigations.
Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole as a starting point for developing new therapeutic agents. Studies have demonstrated its ability to interact with biological targets such as enzymes and receptors, suggesting its utility in modulating cellular pathways relevant to diseases like cancer and inflammation. The compound's ability to undergo selective modifications has opened up avenues for creating structurally diverse derivatives with tailored biological activities.
In the context of drug discovery, the synthesis of 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole has been optimized using modern synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired framework efficiently. These synthetic approaches not only facilitate the production of the compound but also provide insights into scalable manufacturing processes for potential clinical candidates.
The pharmacological properties of 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole have been explored through both in vitro and in vivo studies. Initial assays have shown promising results in inhibiting key enzymes involved in disease pathways, indicating its therapeutic potential. Furthermore, preclinical studies have begun to evaluate its safety profile and pharmacokinetic behavior, which are essential steps toward advancing it into clinical trials. The combination of structural flexibility and biological activity makes this compound an attractive candidate for further development.
One of the most intriguing aspects of 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections. By targeting specific inflammatory pathways, this compound may offer a novel approach to treating these conditions. Research has also explored its interactions with other biological targets, such as kinases and transcription factors, which are critical regulators of cellular function.
The development of 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole derivatives has been supported by advancements in molecular modeling techniques. These tools allow researchers to predict how different modifications will affect the compound's binding affinity and selectivity toward biological targets. By integrating experimental data with computational predictions, scientists can design more effective drug candidates with reduced off-target effects. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biologists, and computational scientists.
As interest in targeted therapies grows, compounds like 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole are becoming increasingly valuable assets in pharmaceutical pipelines. Their ability to serve as scaffolds for structure-based drug design provides a foundation for creating next-generation therapeutics with improved efficacy and safety profiles. The ongoing research into this compound highlights its significance as a tool for exploring new frontiers in medicinal chemistry.
The future prospects for 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole are promising, with several research groups actively investigating its potential applications. As more data becomes available on its biological activity and synthetic feasibility, it is likely that new derivatives will be developed with enhanced properties suited for specific therapeutic indications. The compound's unique combination of structural features ensures that it remains a relevant subject of study in the ever-evolving field of pharmaceutical science.
1393558-55-8 (5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)